Cas no 161562-67-0 (2-(prop-2-en-1-yloxy)phenylmethanamine)

• Product Name: 2-(prop-2-en-1-yloxy)phenylmethanamine
• CAS No: 161562-67-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 4609224
• Update Time: 2025-08-05

2-(prop-2-en-1-yloxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(prop-2-en-1-yloxy)phenyl]methanamine
• Benzenemethanamine, 2-(2-propen-1-yloxy)-
• 2-(prop-2-en-1-yloxy)phenylmethanamine

• Inchi： 1S/C10H13NO/c1-2-7-12-10-6-4-3-5-9(10)8-11/h2-6H,1,7-8,11H2
• InChI Key： UUXQXOZZWXRSTG-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC=C1OCC=C

2-(prop-2-en-1-yloxy)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(prop-2-en-1-yloxy)phenylmethanamine

Compound Overview: CAS No. 161562-67-0 (2-(prop-2-en-1-yloxy)phenylmethanamine)

CAS No. 161562-67-0, commonly referred to as 2-(prop-2-en-1-yloxy)phenylmethanamine, is a chemical compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications in various fields. This compound, with its distinct structure, has been the focus of numerous studies exploring its role in drug discovery, material science, and environmental chemistry.

The molecular structure of 2-(prop-2-en-1-yloxy)phenylmethanamine consists of a phenyl group substituted with a methoxypropene moiety and an amine group. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it an interesting candidate for various chemical transformations. Recent advancements in synthetic chemistry have enabled researchers to explore novel synthesis pathways for this compound, enhancing its accessibility for large-scale production and application.

One of the most promising applications of CAS No. 161562-67-0 lies in the field of pharmacology. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to modulate cellular signaling pathways associated with chronic inflammatory diseases, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, 2-(prop-2-en-1-yloxy)phenylmethanamine has also been explored for its role in material science. Its unique electronic properties make it a suitable candidate for use in organic electronics and advanced materials. Recent breakthroughs in nanotechnology have demonstrated its potential as a building block for constructing novel materials with tailored electronic properties, opening up new avenues for device applications.

The environmental impact of CAS No. 161562-67-0 has also been a subject of interest among researchers. Studies conducted under environmentally relevant conditions suggest that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic ecosystems. This finding is particularly significant for industries involved in chemical manufacturing, as it aligns with global efforts to develop eco-friendly chemical processes.

Looking ahead, the future of 2-(prop-2-en-1-yloxy)phenylmethanamine appears bright, with ongoing research exploring its potential in emerging fields such as bioinformatics and green chemistry. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation, unlocking new applications and improving our understanding of this versatile compound.